Cas no 1261558-51-3 ((3-Chloronaphthalen-2-yl)methanamine)

• Product Name: (3-Chloronaphthalen-2-yl)methanamine
• CAS No: 1261558-51-3
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 4797638
• Update Time: 2025-06-09

(3-Chloronaphthalen-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Chloronaphthalen-2-yl)methanamine
• 2-(Aminomethyl)-3-chloronaphthalene

• Inchi： 1S/C11H10ClN/c12-11-6-9-4-2-1-3-8(9)5-10(11)7-13/h1-6H,7,13H2
• InChI Key： DVKSFMMJVYGVOG-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=CC=CC=2C=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on (3-Chloronaphthalen-2-yl)methanamine

Introduction to (3-Chloronaphthalen-2-yl)methanamine (CAS No. 1261558-51-3)

(3-Chloronaphthalen-2-yl)methanamine, identified by its CAS number 1261558-51-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic amine derivative features a naphthalene core substituted with a chlorine atom at the 3-position and an amine group at the 2-position, making it a versatile intermediate in synthetic chemistry. Its unique structural attributes have garnered attention for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of (3-Chloronaphthalen-2-yl)methanamine contributes to its reactivity and functionalization possibilities. The presence of both a chlorine atom and an amine group allows for further chemical modifications, such as nucleophilic aromatic substitution or condensation reactions, which are pivotal in constructing more complex molecules. These properties make it a valuable building block in the synthesis of pharmacophores targeting various biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of naphthalene derivatives. The compound (3-Chloronaphthalen-2-yl)methanamine has been studied for its possible role in modulating enzyme activities and interacting with biological receptors. Preliminary research suggests that it may exhibit properties relevant to anti-inflammatory, anticancer, and antimicrobial applications. These findings are particularly intriguing given the increasing demand for innovative drug candidates that can address unmet medical needs.

The synthesis of (3-Chloronaphthalen-2-yl)methanamine typically involves multi-step organic reactions, starting from commercially available naphthalene derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness, which are essential factors in pharmaceutical development.

One of the most compelling aspects of (3-Chloronaphthalen-2-yl)methanamine is its potential as a scaffold for drug discovery. By leveraging its structural features, chemists can design analogs with enhanced biological activity and improved pharmacokinetic profiles. For instance, modifications at the chlorine substituent or the amine group can fine-tune the compound's interactions with target proteins, leading to more selective and potent therapeutic effects.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like (3-Chloronaphthalen-2-yl)methanamine. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability, thereby guiding the design of more effective drug candidates. These computational approaches complement traditional experimental methods, providing a comprehensive strategy for developing novel pharmaceuticals.

In conclusion, (3-Chloronaphthalen-2-yl)methanamine (CAS No. 1261558-51-3) represents a promising compound in the field of medicinal chemistry. Its unique structural characteristics and synthetic versatility position it as a key intermediate in the development of new drugs targeting various diseases. As research continues to uncover its pharmacological potential, this compound is likely to play an increasingly important role in future therapeutic strategies.